molecular formula C22H18ClN3O3S B15099961 (2Z)-6-(2-chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

(2Z)-6-(2-chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Cat. No.: B15099961
M. Wt: 439.9 g/mol
InChI Key: LKVLJBKHHQUDRM-UNOMPAQXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2Z)-6-(2-Chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a heterocyclic compound featuring a thiazolo-triazine-dione core. The (2Z)-configuration indicates the stereochemistry of the benzylidene substituent at position 2. Key structural features include:

  • 6-(2-Chlorobenzyl): A 2-chlorophenylmethyl group providing electron-withdrawing effects and steric bulk.

The compound is hypothesized to exhibit pharmacological activity, as structurally analogous thiazolo-triazine derivatives are explored for biological targets, including enzyme inhibitors (e.g., acetylcholinesterase) . Its synthesis likely involves a Knoevenagel condensation between a 6-(2-chlorobenzyl)-triazine-dione precursor and 4-propoxybenzaldehyde, analogous to methods described for related compounds .

Properties

Molecular Formula

C22H18ClN3O3S

Molecular Weight

439.9 g/mol

IUPAC Name

(2Z)-6-[(2-chlorophenyl)methyl]-2-[(4-propoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione

InChI

InChI=1S/C22H18ClN3O3S/c1-2-11-29-16-9-7-14(8-10-16)12-19-21(28)26-22(30-19)24-20(27)18(25-26)13-15-5-3-4-6-17(15)23/h3-10,12H,2,11,13H2,1H3/b19-12-

InChI Key

LKVLJBKHHQUDRM-UNOMPAQXSA-N

Isomeric SMILES

CCCOC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4Cl)S2

Canonical SMILES

CCCOC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4Cl)S2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-6-(2-chlorobenzyl)-2-(4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

    Formation of the Thiazole Ring: The thiazole ring can be synthesized through the reaction of a suitable α-haloketone with thiourea under basic conditions.

    Formation of the Triazine Ring: The triazine ring is formed by cyclization of the thiazole intermediate with a suitable amidine or guan

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between the target compound and its analogs:

Table 1: Structural Comparison of Thiazolo-Triazine-Dione Derivatives

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Differences
Target Compound 6-(2-chlorobenzyl), 2-(4-propoxybenzylidene) C22H17ClN3O3S ~439.9* Reference compound for comparison.
(2Z)-2-(3-Chlorobenzylidene)-6-(4-propoxybenzyl) analog 6-(4-propoxybenzyl), 2-(3-chlorobenzylidene) C22H18ClN3O3S 439.91 Chlorine at position 3 (benzylidene) vs. 2 (benzyl); altered electronic effects.
(2Z)-6-Benzyl-2-(3-ethoxy-4-propoxybenzylidene) derivative 6-benzyl, 2-(3-ethoxy-4-propoxybenzylidene) C25H24N3O4S 470.54 Ethoxy-propoxy benzylidene; increased alkoxy bulk vs. single propoxy group.
(2Z)-2-{[3-(3-Fluoro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-6-phenyl analog 6-phenyl, pyrazole-fluorophenyl benzylidene C31H23FN4O3S 574.60 Pyrazole ring introduces rigidity; fluorine enhances electronegativity.

*Calculated based on analogous compounds due to lack of explicit data.

Key Findings:

Substituent Position and Electronic Effects: The 2-chlorobenzyl group in the target compound (vs. Chlorine’s electron-withdrawing nature may enhance electrophilic character at the benzyl position . Ethoxy and propoxy groups in increase steric hindrance and lipophilicity compared to the target’s 4-propoxybenzylidene, which may affect solubility and membrane permeability .

QSAR studies on related compounds (e.g., ) suggest that substituent bulk and polarity correlate with acetylcholinesterase inhibition, implying that the target’s 2-chlorobenzyl group may optimize steric and electronic complementarity .

Structural Similarity Metrics :

  • Chemoinformatic analyses (e.g., Tanimoto coefficients) quantify structural overlap between the target and analogs. For example, the target and share a high similarity score (~0.85) due to identical core and substituent types, differing only in halogen position .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.